Cas no 2172168-24-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid)

4-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a sterically hindered 3,3-dimethylbutanoic acid moiety, which enhances stability and minimizes unwanted side reactions during solid-phase peptide synthesis. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful in the synthesis of complex peptides requiring controlled incorporation of branched or non-natural amino acids. Its high purity and well-defined reactivity profile make it a reliable building block for researchers in medicinal chemistry and bioconjugation. The product is typically characterized by HPLC and mass spectrometry to ensure consistency.
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid structure
2172168-24-8 structure
Product Name:4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid
CAS No:2172168-24-8
MF:C26H32N2O5
MW:452.542687416077
CID:6585767
PubChem ID:165876364
Update Time:2025-06-28

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid
    • 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-3,3-dimethylbutanoic acid
    • EN300-1561002
    • 2172168-24-8
    • Inchi: 1S/C26H32N2O5/c1-16(24(31)27-15-26(3,4)13-23(29)30)17(2)28-25(32)33-14-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22H,13-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)
    • InChI Key: JTDLUGRQPZFUHB-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)C(C)C(NCC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 105Ų

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid Pricemore >>

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Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid

Comprehensive Overview of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid (CAS No. 2172168-24-8)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid (CAS No. 2172168-24-8) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). Its unique structure, combining a branched alkyl chain and carboxylic acid functionality, makes it valuable for designing drug delivery systems and biomaterials.

In recent years, the demand for Fmoc-protected amino acids like 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid has surged due to advancements in peptide therapeutics and personalized medicine. Researchers frequently search for "Fmoc peptide synthesis applications" or "CAS 2172168-24-8 solubility," highlighting its relevance in biochemical assays and nanotechnology. The compound’s hydrophobic properties and stability under acidic conditions further enhance its utility in controlled-release formulations.

One of the trending topics in bioconjugate chemistry is the use of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid for enzyme immobilization and targeted drug delivery. Its carboxylate group enables covalent bonding with amine-containing biomolecules, a feature often explored in "click chemistry reactions" and "protein engineering." Additionally, its compatibility with green chemistry principles aligns with the growing focus on sustainable synthesis methods.

The compound’s CAS No. 2172168-24-8 is frequently referenced in patents related to anticancer peptide design and diagnostic probes. Users searching for "Fmoc-amino acid derivatives in cancer research" or "2172168-24-8 suppliers" will find this molecule pivotal for structure-activity relationship (SAR) studies. Its steric hindrance from the dimethylbutanoic acid moiety also makes it a candidate for molecular imprinting applications.

From a technical perspective, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid exhibits excellent chromatographic purity (>95%) and is typically characterized via HPLC-MS. Its melting point and solubility profile in organic solvents like DMF and DMSO are critical for high-throughput screening workflows. These properties address common search queries such as "how to dissolve CAS 2172168-24-8" or "Fmoc peptide storage conditions."

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3,3-dimethylbutanoic acid (CAS No. 2172168-24-8) bridges organic chemistry and biomedical innovation. Its versatility in peptide modification, coupled with rising interest in precision medicine, ensures its prominence in both academic and industrial research. Future studies may explore its role in bioinks for 3D bioprinting or immune-modulating therapies.

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